Cas no 1286713-25-4 (2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl-N-(3-methylphenyl)methylacetamide)

• Product Name: 2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl-N-(3-methylphenyl)methylacetamide
• CAS No: 1286713-25-4
• MF: C₂₄H₂₈N₄O₃
• MW: 420.504125595093
• CID: 6411348
• PubChem ID: 52906001
• Update Time: 2025-10-30

2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl-N-(3-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl-N-(3-methylphenyl)methylacetamide
• 2-[4-(3-methoxyphenyl)-3-morpholin-4-ylpyrazol-1-yl]-N-[(3-methylphenyl)methyl]acetamide
• 1H-Pyrazole-1-acetamide, 4-(3-methoxyphenyl)-N-[(3-methylphenyl)methyl]-3-(4-morpholinyl)-
• 2-[4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]-N-[(3-methylphenyl)methyl]acetamide
• 1286713-25-4
• F3407-4671
• AKOS024486474
• 2-(4-(3-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)-N-(3-methylbenzyl)acetamide

• Inchi： 1S/C24H28N4O3/c1-18-5-3-6-19(13-18)15-25-23(29)17-28-16-22(20-7-4-8-21(14-20)30-2)24(26-28)27-9-11-31-12-10-27/h3-8,13-14,16H,9-12,15,17H2,1-2H3,(H,25,29)
• InChI Key： JDPWHQIWIBFEDM-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=CC=CC(C)=C2)=O)C=C(C2=CC=CC(OC)=C2)C(N2CCOCC2)=N1

Computed Properties

• Exact Mass: 420.21614077g/mol
• Monoisotopic Mass: 420.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 683.0±55.0 °C(Predicted)
• pka: 14.47±0.46(Predicted)

Additional information on 2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl-N-(3-methylphenyl)methylacetamide

Compound CAS No. 1286713-25-4: 2-[4-(3-Methoxyphenyl)-3-(Morpholin-4-yl)-1H-pyrazol-1-yl]-N-(3-methylphenyl)methylacetamide

Compound CAS No. 1286713-25-4 is a highly specialized organic compound with the name 2-[4-(3-Methoxyphenyl)-3-(Morpholin-4-yl)-1H-pyrazol-1-yl]-N-(3-methylphenyl)methylacetamide. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in drug discovery and chemical synthesis. The structure of this compound is characterized by a pyrazole ring substituted with a morpholine group, a methoxyphenyl group, and an acetamide moiety, making it a complex and versatile molecule.

The pyrazole ring in this compound serves as a central scaffold, providing structural stability and facilitating interactions with biological targets. The morpholine group is known for its ability to enhance solubility and improve pharmacokinetic properties, making this compound potentially suitable for drug delivery systems. Recent studies have highlighted the importance of morpholine-containing compounds in modulating enzyme activity and receptor binding, which could be leveraged for therapeutic applications.

The presence of the methoxyphenyl group introduces electronic effects that can influence the compound's reactivity and selectivity. This group is also associated with antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, the acetamide moiety contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes and interact with cellular targets.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of compounds like CAS No. 1286713-25-4 with greater accuracy. For instance, molecular docking studies have revealed potential binding affinities of this compound with key therapeutic targets such as kinases, G-protein coupled receptors (GPCRs), and nuclear receptors. These findings underscore its potential role in treating conditions like cancer, inflammation, and neurodegenerative diseases.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions, cyclization, and functional group transformations. The use of green chemistry principles, such as catalytic hydrogenation and microwave-assisted synthesis, has significantly improved the efficiency and sustainability of its production process.

From an analytical standpoint, modern techniques like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality standards for research and development purposes.

The application of this compound extends beyond pharmacology; it has also been explored in materials science for its potential as a building block in constructing advanced materials with tailored properties. For example, its ability to form supramolecular assemblies could be harnessed in creating stimuli-responsive materials or advanced drug delivery systems.

In conclusion, CAS No. 1286713-25-4 represents a promising candidate for further exploration in various scientific domains due to its unique structural features and diverse functional groups. Continued research into its properties will undoubtedly unlock new avenues for innovation in medicine, materials science, and beyond.